molecular formula C8H6INO5 B8439864 Iodomethyl p-Nitrophenyl Carbonate CAS No. 101623-71-6

Iodomethyl p-Nitrophenyl Carbonate

Cat. No.: B8439864
CAS No.: 101623-71-6
M. Wt: 323.04 g/mol
InChI Key: NZKQUJFOPJXEFF-UHFFFAOYSA-N
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Description

Iodomethyl p-Nitrophenyl Carbonate is a useful research compound. Its molecular formula is C8H6INO5 and its molecular weight is 323.04 g/mol. The purity is usually 95%.
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Properties

CAS No.

101623-71-6

Molecular Formula

C8H6INO5

Molecular Weight

323.04 g/mol

IUPAC Name

iodomethyl (4-nitrophenyl) carbonate

InChI

InChI=1S/C8H6INO5/c9-5-14-8(11)15-7-3-1-6(2-4-7)10(12)13/h1-4H,5H2

InChI Key

NZKQUJFOPJXEFF-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1[N+](=O)[O-])OC(=O)OCI

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Chloromethyl p-nitrophenyl carbonate (52) (100 g, 0.43 moles), sodium iodide (228 g, 1.30 moles) and 50 g of dried molecular sieves (4 Å) were added to 2 L of acetone under nitrogen with mechanical stirring. The resulting mixture was stirred at 40° C. for 5 hours (monitored by 1H NMR). Upon completion, the solid materials were removed by filtration and the solvent was removed under reduced pressure. The residue was redissolved in dichloromethane (1 L) and washed twice with saturated aqueous sodium carbonate (300 mL) followed by water (300 mL). The organic layer was separated and dried over anhydrous sodium sulfate. Removal of solvent gave 123.6 g (89%) of the title compound (53) as a solid upon standing. The compound was found to be unstable to LC-MS. 1H NMR (CDCl3, 400 MHz): 6.06 (s, 2H), 7.42 (d, J=9 Hz, 2H), 8.30 (d, J=9 Hz, 2H). 13C NMR (CDCl3, 100 MHz): 155.1, 151.0, 146.0, 125.8, 125.7, 121.9, 33.5.
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Synthesis routes and methods II

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